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Compound of Interest

Compound Name: 4-Bromo-2-vinylthiazole

CAS No.: 209260-74-2

Cat. No.: B3251412

Get Quote

Executive Summary & Strategic Value
4-Bromo-2-vinylthiazole is a specialized heterocyclic monomer used to construct

functionalized polymers for organic electronics, chemosensors, and catalytic supports.[1]

Unlike simple vinylthiazoles, the 4-bromo motif allows the resulting polymer to act as a

"reactive canvas."

Primary Utility: Precursor for conducting polymers (via conjugated backbone engineering) or

side-chain functionalized dielectrics.[1]

Key Advantage: The distinct reactivity profile of the thiazole ring allows for regioselective

synthesis (C2 vs. C4 differentiation) and orthogonal functionalization.

Target Audience: Polymer Chemists, Material Scientists, and Device Engineers.

Monomer Synthesis Protocol
Objective: Synthesize high-purity 4-Bromo-2-vinylthiazole from 2,4-dibromothiazole.

Mechanism: The C2 position of the thiazole ring is significantly more electron-deficient and
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reactive towards oxidative addition than the C4 position. We exploit this kinetic difference to

selectively install the vinyl group at C2 using Stille cross-coupling, leaving the C4-bromide

intact.

Reagents & Equipment
Precursor: 2,4-Dibromothiazole (CAS 4175-77-3)[1]

Vinyl Source: Tributyl(vinyl)tin (Stille reagent)

Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

Solvent: Anhydrous Toluene or DMF[1]

Inert Gas: Argon or Nitrogen (Grade 5.0)

Step-by-Step Procedure
Setup: Flame-dry a 250 mL Schlenk flask and cycle with Argon (3x).

Charging: Add 2,4-dibromothiazole (1.0 eq, e.g., 2.43 g, 10 mmol) and Pd(PPh₃)₄ (0.05 eq,

0.58 g).

Solvent: Cannulate anhydrous toluene (50 mL) into the flask.

Coupling: Add tributyl(vinyl)tin (1.05 eq, 3.33 g) dropwise via syringe.

Reaction: Heat the mixture to 90°C for 16 hours. Note: Monitor via TLC (Hexane/EtOAc 9:1).

The starting material (Rf ~0.6) should disappear, yielding the mono-vinylated product (Rf

~0.4).

Workup: Cool to room temperature. Quench with saturated aqueous KF (to precipitate tin

byproducts). Filter through a Celite pad.

Purification: Extract filtrate with Et₂O (3x). Wash combined organics with brine, dry over

MgSO₄, and concentrate.

Isolation: Flash column chromatography (Silica gel, Hexane/EtOAc gradient 95:5 to 90:10).
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Yield Target: 75-85%

Appearance: Pale yellow oil (solidifies upon cooling).

Quality Control (QC) Parameters
Parameter Specification Method

Purity >98.0% GC-MS / HPLC

¹H NMR
Vinyl signals: δ 6.80 (dd), 6.20

(d), 5.65 (d)
400 MHz CDCl₃

Identity
Molecular Ion [M]+ = 189/191

(Br isotope pattern)
MS (EI/ESI)

Polymerization Protocol: RAFT Controlled
Synthesis
Objective: Polymerize 4-BVT with controlled molecular weight and narrow dispersity (Đ),

preserving the C-Br bond for future modification. Method: Reversible Addition-Fragmentation

chain Transfer (RAFT) polymerization.[1]

Reagents
Monomer: 4-Bromo-2-vinylthiazole (Freshly distilled/purified)[1]

CTA (Chain Transfer Agent): 2-Cyano-2-propyl benzodithioate (CPDB) – Selected for

compatibility with vinyl heteroaromatics.[1]

Initiator: AIBN (Azobisisobutyronitrile), recrystallized from methanol.

Solvent: 1,4-Dioxane (Anhydrous).[1]

Experimental Workflow
Stoichiometry: Target Degree of Polymerization (DP) = 100.

[Monomer] : [CTA] : [Initiator] = 100 : 1 : 0.2
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Preparation: In a Schlenk tube, dissolve 4-BVT (1.9 g, 10 mmol), CPDB (22.1 mg, 0.1 mmol),

and AIBN (3.3 mg, 0.02 mmol) in 1,4-Dioxane (4 mL). Total monomer concentration ~2.5 M.

[1]

Degassing: Perform 4 freeze-pump-thaw cycles to remove oxygen (critical for RAFT).

Polymerization: Immerse tube in a pre-heated oil bath at 70°C. Stir for 12–24 hours.

Quenching: Cool rapidly in liquid nitrogen and expose to air.

Purification: Precipitate dropwise into cold Methanol (10x volume). Centrifuge and dry the

polymer precipitate under vacuum at 40°C.

Characterization Data
Conversion: Determine by ¹H NMR (compare vinyl peaks to polymer backbone broad

signals).

GPC (THF): Expect Mn ~15,000–20,000 g/mol , Đ < 1.25.

Structure: Poly(4-bromo-2-vinylthiazole) [PVBT].[1]

Post-Polymerization Modification (The "Click"
Phase)
The utility of PVBT lies in the bromine handle. It serves as a universal acceptor for Suzuki-

Miyaura coupling, allowing the attachment of functional groups (fluorophores, semiconductors)

after the polymer chain is formed.

Protocol: Suzuki Coupling on Polymer Side-Chains

Reactants: Dissolve PVBT (1.0 eq of repeat units) and Aryl-Boronic Acid (1.5 eq) in

DMF/Toluene (1:1).

Catalyst: Pd(PPh₃)₄ (5 mol%) + K₂CO₃ (2M aq, 3 eq).

Condition: 90°C, 24h, Argon atmosphere.
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Result: Quantitative conversion of Br groups to Aryl groups, tuning the bandgap or solubility.

Visualized Pathways & Mechanisms[1]
Diagram 1: Synthesis & Reactivity Logic
This flowchart illustrates the regioselectivity that makes this synthesis possible.

2,4-Dibromothiazole
(Precursor)

Stille Coupling
(Vinyl-SnBu3, Pd(0))

 Selective C2 Activation

Reactivity Differential:
C2 >> C4 (Pd Insertion)

4-Bromo-2-vinylthiazole
(Target Monomer) Major Product (80%)

2,4-Divinylthiazole
(Over-reaction)

 Trace (<5%)

Click to download full resolution via product page

Caption: Regioselective synthesis exploiting the higher electrophilicity of the C2 position on the

thiazole ring.

Diagram 2: Polymerization & Functionalization Workflow
This diagram details the lifecycle from monomer to functional material.
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Post-Polymerization Modification (PPM)

4-Bromo-2-vinylthiazole
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(OLED/Sensor Material)

 Tunable Properties

Click to download full resolution via product page

Caption: Workflow transforming the brominated monomer into a functional material via RAFT

and post-polymerization coupling.

Applications in Material Science
A. Organic Electronics (OFETs)
Thiazole-based polymers are electron-deficient (n-type).[1] By coupling the PVBT bromine with

thiophene derivatives, researchers can create Donor-Acceptor copolymers.
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Mechanism: The thiazole nitrogen lowers the LUMO energy level, facilitating electron

injection and stability in air.

B. Chemo-Resistive Sensors
The "naked" PVBT polymer (with Bromine) or its derivatives can be used as active layers in

sensors.[1]

Target: Humidity and Ammonia.

Mechanism: The basic nitrogen in the thiazole ring interacts with acidic gases or hydrogen-

bonding analytes (like water), altering the polymer's dielectric constant or conductivity.

C. Biological Scaffolds
Bromine displacement with azides allows for "Click Chemistry" (CuAAC) to attach peptides or

bioactive molecules, creating antimicrobial surfaces (thiazoles often exhibit intrinsic biological

activity).

Safety & Handling (SDS Summary)
Hazard Class Statement Precaution

Acute Toxicity
Harmful if swallowed/inhaled.

[1]

Use fume hood. Wear

N95/P100 mask if solid.

Skin Irritation Causes skin and eye irritation.
Nitrile gloves (double gloving

recommended).

Reactivity
Vinyl monomers may

polymerize exothermically.

Store at -20°C with stabilizer

(e.g., MEHQ).[1]

Chemical
Organotin reagents (Stille) are

neurotoxic.

Quench with KF; dispose of tin

waste separately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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